3-[(4Z,10Z,15Z,19Z)-18-(2-carboxylatoethyl)-8,13-bis(ethenyl)-3,7,12,17-tetramethyl-1,2,3,12,13,14-hexahydroporphyrin-21,22,23,24-tetraid-2-yl]propanoate;hydron;iron(4+)

• Molecular Formula: C34H37FeN4O4-
• Molecular Weight: 621.5 g/mol
• IUPAC Name: 3-[(4Z,10Z,15Z,19Z)-18-(2-carboxylatoethyl)-8,13-bis(ethenyl)-3,7,12,17-tetramethyl-1,2,3,12,13,14-hexahydroporphyrin-21,22,23,24-tetraid-2-yl]propanoate;hydron;iron(4+)
• InChI: InChI=1S/C34H38N4O4.Fe/c1-7-21-17(3)25-13-26-19(5)23(9-11-33(39)40)31(37-26)16-32-24(10-12-34(41)42)20(6)28(38-32)15-30-22(8-2)18(4)27(36-30)14-29(21)35-25;/h7-8,13-16,18-19,22-23,30-31H,1-2,9-12H2,3-6H3,(H,39,40)(H,41,42);/q-4;+4/p-1/b26-13-,27-14-,28-15-,32-16-
• InChI Key: KBRAJWBBWRVPEJ-IYLOFOHXSA-M
• Isomeric SMILES: [H+].CC\1C(C2/C=C\3/C(=C(/C(=C/C4C(C(/C(=C/C5=C(C(=C([N-]5)/C=C1\[N-]2)C)C=C)/[N-]4)C)C=C)/[N-]3)C)CCC(=O)[O-])CCC(=O)[O-].[Fe+4]
• Canonical SMILES: [H+].CC1C(C2C=C3C(=C(C(=CC4C(C(C(=CC5=C(C(=C([N-]5)C=C1[N-]2)C)C=C)[N-]4)C)C=C)[N-]3)C)CCC(=O)[O-])CCC(=O)[O-].[Fe+4]

Description

The compound 3-[(4Z,10Z,15Z,19Z)-18-(2-carboxylatoethyl)-8,13-bis(ethenyl)-3,7,12,17-tetramethyl-1,2,3,12,13,14-hexahydroporphyrin-21,22,23,24-tetraid-2-yl]propanoate;hydron;iron(4+) is a complex organometallic molecule It is characterized by its intricate structure, which includes a porphyrin ring system bound to an iron ion

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(4Z,10Z,15Z,19Z)-18-(2-carboxylatoethyl)-8,13-bis(ethenyl)-3,7,12,17-tetramethyl-1,2,3,12,13,14-hexahydroporphyrin-21,22,23,24-tetraid-2-yl]propanoate;hydron;iron(4+) typically involves the following steps:

Formation of the Porphyrin Ring: The porphyrin ring is synthesized through a series of condensation reactions involving pyrrole and aldehyde derivatives under acidic conditions.

Metalation: The synthesized porphyrin ring is then reacted with an iron salt, such as iron(III) chloride, in the presence of a reducing agent to incorporate the iron ion into the ring structure.

Functionalization: The final step involves the addition of the propanoate group and other functional groups to the porphyrin ring to achieve the desired compound.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow systems to ensure high yield and purity. The process typically includes rigorous purification steps, such as chromatography and crystallization, to isolate the final product.

Chemical Reactions Analysis

Types of Reactions

3-[(4Z,10Z,15Z,19Z)-18-(2-carboxylatoethyl)-8,13-bis(ethenyl)-3,7,12,17-tetramethyl-1,2,3,12,13,14-hexahydroporphyrin-21,22,23,24-tetraid-2-yl]propanoate;hydron;iron(4+): undergoes various chemical reactions, including:

Oxidation: The iron center can undergo oxidation reactions, changing its oxidation state.

Reduction: The compound can be reduced, particularly at the iron center, affecting its electronic properties.

Substitution: Ligands attached to the iron center can be substituted with other ligands under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride or hydrazine are often used.

Substitution: Ligand exchange reactions can be facilitated by using coordinating solvents or additional ligands.

Major Products

The major products of these reactions depend on the specific conditions and reagents used. For example, oxidation may yield higher oxidation state iron complexes, while reduction may produce lower oxidation state species.

Scientific Research Applications

3-[(4Z,10Z,15Z,19Z)-18-(2-carboxylatoethyl)-8,13-bis(ethenyl)-3,7,12,17-tetramethyl-1,2,3,12,13,14-hexahydroporphyrin-21,22,23,24-tetraid-2-yl]propanoate;hydron;iron(4+): has several scientific research applications:

Chemistry: Used as a catalyst in various organic reactions due to its ability to facilitate electron transfer processes.

Biology: Studied for its role in mimicking natural heme proteins and its potential use in artificial enzymes.

Medicine: Investigated for its potential in photodynamic therapy for cancer treatment, where it acts as a photosensitizer.

Industry: Utilized in the development of sensors and electronic devices due to its unique electronic properties.

Mechanism of Action

The mechanism of action of 3-[(4Z,10Z,15Z,19Z)-18-(2-carboxylatoethyl)-8,13-bis(ethenyl)-3,7,12,17-tetramethyl-1,2,3,12,13,14-hexahydroporphyrin-21,22,23,24-tetraid-2-yl]propanoate;hydron;iron(4+) involves its interaction with molecular targets through its iron center. The iron ion can coordinate with various substrates, facilitating redox reactions and electron transfer processes. This interaction is crucial for its catalytic activity and its role in biological systems.

Comparison with Similar Compounds

3-[(4Z,10Z,15Z,19Z)-18-(2-carboxylatoethyl)-8,13-bis(ethenyl)-3,7,12,17-tetramethyl-1,2,3,12,13,14-hexahydroporphyrin-21,22,23,24-tetraid-2-yl]propanoate;hydron;iron(4+): can be compared with other similar compounds, such as:

Heme: A natural iron-containing porphyrin found in hemoglobin and other proteins.

Chlorophyll: A magnesium-containing porphyrin involved in photosynthesis.

Phthalocyanines: Synthetic compounds with a similar ring structure used in dyes and pigments.

The uniqueness of 3-[(4Z,10Z,15Z,19Z)-18-(2-carboxylatoethyl)-8,13-bis(ethenyl)-3,7,12,17-tetramethyl-1,2,3,12,13,14-hexahydroporphyrin-21,22,23,24-tetraid-2-yl]propanoate;hydron;iron(4+) lies in its specific functional groups and the presence of the iron ion, which imparts distinct electronic and catalytic properties.